N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2'-morpholine]-4'-carboxamide

• IUPAC Name: N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2'-morpholine]-4'-carboxamide
• InChI: InChI=1S/C18H18FN3O2/c19-14-5-6-16(20-11-14)21-17(23)22-9-10-24-18(12-22)8-7-13-3-1-2-4-15(13)18/h1-6,11H,7-10,12H2,(H,20,21,23)
• InChI Key: OSCQNDAPXQIHCN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(CCO2)C(=O)NC3=NC=C(C=C3)F)C4=CC=CC=C41
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2’-morpholine]-4’-carboxamide is a complex organic compound that features a spirocyclic structure This compound is notable for its unique combination of a fluoropyridine moiety and a spiroindene-morpholine framework, which imparts distinctive chemical and biological properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2’-morpholine]-4’-carboxamide typically involves multiple steps, starting with the preparation of the fluoropyridine precursor. One common method is the Baltz-Schiemann reaction, which converts 2-amino-5-nitropyridine to 2-amino-5-fluoropyridine . This intermediate can then be further functionalized to introduce the spirocyclic structure through a series of cyclization and coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and selective fluorination using reagents like Selectfluor in the presence of silver carbonate have been reported to be effective . These methods are scalable and can be adapted for large-scale production.

Chemical Reactions Analysis

Types of Reactions

N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2’-morpholine]-4’-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The fluorine atom in the pyridine ring can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents that facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted pyridine derivatives .

Scientific Research Applications

N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2’-morpholine]-4’-carboxamide has several scientific research applications:

Biology: Investigated for its biological activity, including potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, particularly in the development of drugs targeting specific biological pathways.

Industry: Utilized in the production of advanced materials with unique properties, such as photochromic or electrochromic materials.

Mechanism of Action

The mechanism of action of N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2’-morpholine]-4’-carboxamide involves its interaction with specific molecular targets. The fluoropyridine moiety can engage in hydrogen bonding and π-π interactions with biological macromolecules, while the spirocyclic structure provides conformational rigidity that enhances binding affinity. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other fluoropyridine derivatives and spirocyclic molecules, such as:

• 2-amino-5-fluoropyridine
• Spiro[indoline-2,3’-naphthopyrans]
• 5-fluoro-2-aminopyrimidine derivatives

Uniqueness

N-(5-fluoropyridin-2-yl)spiro[1,2-dihydroindene-3,2’-morpholine]-4’-carboxamide is unique due to its combination of a fluoropyridine ring and a spirocyclic framework. This dual structural feature imparts distinctive chemical reactivity and biological activity, making it a valuable compound for various applications in research and industry.